benzyl 2-(7-(furan-2-yl)-2-morpholino-4-oxothiazolo[4,5-d]pyridazin-5(4H)-yl)acetate

• IUPAC Name: benzyl 2-[7-(furan-2-yl)-2-morpholin-4-yl-4-oxo-[1,3]thiazolo[4,5-d]pyridazin-5-yl]acetate
• InChI: InChI=1S/C22H20N4O5S/c27-17(31-14-15-5-2-1-3-6-15)13-26-21(28)19-20(18(24-26)16-7-4-10-30-16)32-22(23-19)25-8-11-29-12-9-25/h1-7,10H,8-9,11-14H2
• InChI Key: BOCQUVZXZXJZGN-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C2=NC3=C(S2)C(=NN(C3=O)CC(=O)OCC4=CC=CC=C4)C5=CC=CO5
• Molecular Formula: C22H20N4O5S
• Molecular Weight: 452.5 g/mol

Description

Benzyl 2-(7-(furan-2-yl)-2-morpholino-4-oxothiazolo[4,5-d]pyridazin-5(4H)-yl)acetate is a useful research compound. Its molecular formula is C22H20N4O5S and its molecular weight is 452.49. The purity is usually 95%.
BenchChem offers high-quality benzyl 2-(7-(furan-2-yl)-2-morpholino-4-oxothiazolo[4,5-d]pyridazin-5(4H)-yl)acetate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about benzyl 2-(7-(furan-2-yl)-2-morpholino-4-oxothiazolo[4,5-d]pyridazin-5(4H)-yl)acetate including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Activity

A significant area of application involves the synthesis of novel heterocyclic compounds, where compounds similar to "benzyl 2-(7-(furan-2-yl)-2-morpholino-4-oxothiazolo[4,5-d]pyridazin-5(4H)-yl)acetate" are synthesized for their potential biological activities. For instance, Demchenko et al. (2015) synthesized a series of novel 2-(N-pyrrolidino, N-piperidino or N-morpholino)-7-phenyl(α-furoyl or α-thienyl)-[1,3]thiazolo[4,5-d]pyridazinones, tested for in vivo analgesic and anti-inflammatory activities. These compounds were characterized by 1H-NMR, 13C-NMR spectroscopy, and liquid chromatography–mass spectrometry, showcasing the compound's relevance in pharmacological research Demchenko et al., 2015.

Antimycobacterial Activity

Another research direction involves evaluating the antimicrobial activities of synthesized compounds. Sathe et al. (2011) worked on fluorinated benzothiazolo imidazole compounds showing promising anti-microbial activity. The structural modifications and the incorporation of different functional groups, such as morpholino and piperazine, highlight the versatility of these compounds in drug discovery, particularly for antimicrobial purposes Sathe et al., 2011.

Antitumor Agents

Research into antitumor agents is another crucial application. Matiichuk et al. (2020) explored the reactions of 5-(1,3-benzothiazol-2-yl)furan-2-carbaldehyde with various compounds, leading to derivatives with potential antitumor activities. This research underlines the compound's utility in developing new cancer therapies, where specific structural features are leveraged for their biological activities against tumor cells Matiichuk et al., 2020.

Electrochromic Applications

Additionally, Cho et al. (2015) synthesized novel electron acceptors for electrochromic applications, demonstrating the compound's relevance beyond biological activities into materials science. The study showcases how structural elements similar to those in "benzyl 2-(7-(furan-2-yl)-2-morpholino-4-oxothiazolo[4,5-d]pyridazin-5(4H)-yl)acetate" can contribute to the development of new materials with specific electronic properties Cho et al., 2015.